3,4-difluoro-N-(2-oxoindolin-5-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(2-oxo-1,3-dihydroindol-5-yl)benzamide
• InChI: InChI=1S/C15H10F2N2O2/c16-11-3-1-8(6-12(11)17)15(21)18-10-2-4-13-9(5-10)7-14(20)19-13/h1-6H,7H2,(H,18,21)(H,19,20)
• InChI Key: NAXURBKJZZSNID-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F)NC1=O
• Molecular Formula: C15H10F2N2O2
• Molecular Weight: 288.25 g/mol

Description

The compound “3,4-difluoro-N-(2-oxoindolin-5-yl)benzamide” is a derivative of indole. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. They are aromatic compounds containing the indole nucleus, which is found in many important synthetic drug molecules.

Synthesis Analysis

The synthesis of benzamide derivatives, such as “3,4-difluoro-N-(2-oxoindolin-5-yl)benzamide”, can be achieved through the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Applications

. This suggests that “3,4-difluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide” could also have applications in cancer treatment.

Anti-HIV Activity

. .

Antioxidant Properties

. This means they can potentially neutralize harmful free radicals in the body, which can contribute to aging and various diseases.

Antimicrobial Activity

.

Antitubercular Activity

, suggesting potential applications in the treatment of tuberculosis.

Antidiabetic Applications

, indicating potential applications in the management and treatment of diabetes.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable in drug research and development .

Mode of Action

Indole derivatives are known to interact with their targets in a way that triggers various biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to influence a wide range of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A and Coxsackie B4 virus .

Result of Action

It’s known that indole derivatives can induce various biological responses, including antiviral, anti-inflammatory, and anticancer effects .